Cas no 1261849-57-3 (6,2',4',5'-Tetrachlorobiphenyl-2-carboxaldehyde)

• Product Name: 6,2',4',5'-Tetrachlorobiphenyl-2-carboxaldehyde
• CAS No: 1261849-57-3
• MF: C₁₃H₆Cl₄O
• MW: 319.998139858246
• CID: 4997255
• Update Time: 2025-05-22

6,2',4',5'-Tetrachlorobiphenyl-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6,2',4',5'-Tetrachlorobiphenyl-2-carboxaldehyde

• Inchi： 1S/C13H6Cl4O/c14-9-3-1-2-7(6-18)13(9)8-4-11(16)12(17)5-10(8)15/h1-6H
• InChI Key： DGJXXMVOYGXCKX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C=O)=C1C1C=C(C(=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 5.1
• Topological Polar Surface Area: 17.1

Additional information on 6,2',4',5'-Tetrachlorobiphenyl-2-carboxaldehyde

6,2',4',5'-Tetrachlorobiphenyl-2-carboxaldehyde: A Comprehensive Overview

The compound 6,2',4',5'-Tetrachlorobiphenyl-2-carboxaldehyde (CAS No: 1261849-57-3) is a highly specialized organic compound with significant applications in various fields of chemistry and material science. This compound is characterized by its unique structure, which includes a biphenyl ring system substituted with four chlorine atoms and a carboxaldehyde group. The presence of these substituents imparts distinctive chemical properties, making it a valuable compound for research and industrial purposes.

Recent studies have highlighted the importance of 6,2',4',5'-Tetrachlorobiphenyl-2-carboxaldehyde in the development of advanced materials. Researchers have explored its potential as a precursor for synthesizing novel polymers and high-performance adhesives. The compound's ability to undergo various chemical reactions, such as nucleophilic addition and condensation, has made it a key component in the synthesis of functional materials with tailored properties.

One of the most notable applications of 6,2',4',5'-Tetrachlorobiphenyl-2-carboxaldehyde is in the field of electronics. Its use as a building block for the synthesis of liquid crystal materials has been extensively studied. The compound's rigid structure and ability to form ordered phases make it ideal for applications in display technologies and optoelectronic devices. Recent advancements in this area have demonstrated its potential for improving the efficiency and stability of organic light-emitting diodes (OLEDs).

The synthesis of 6,2',4',5'-Tetrachlorobiphenyl-2-carboxaldehyde involves a multi-step process that requires precise control over reaction conditions. Researchers have developed efficient methodologies to synthesize this compound, including Friedel-Crafts acylation and subsequent chlorination steps. These methods have been optimized to achieve high yields and purity levels, ensuring the compound's suitability for demanding applications.

In addition to its industrial applications, 6,2',4',5'-Tetrachlorobiphenyl-2-carboxaldehyde has also been studied for its biological properties. Recent investigations have explored its potential as an antimicrobial agent and its effects on cellular systems. While preliminary results are promising, further research is required to fully understand its biological activity and mechanisms.

From an environmental perspective, the handling and disposal of 6,2',4',5'-Tetrachlorobiphenyl-2-carboxaldehyde must adhere to strict safety protocols. Its chemical stability and resistance to degradation make it important to implement proper waste management practices to minimize any potential impact on ecosystems.

In conclusion, 6,2',4',5'-Tetrachlorobiphenyl-2-carboxaldehyde (CAS No: 1261849-57-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and reactivity continue to drive innovative research and development efforts. As advancements in synthetic methodologies and application studies progress, this compound is expected to play an increasingly important role in shaping future technologies.